![molecular formula C22H23N3O B2419205 1-phenyl-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide CAS No. 900012-22-8](/img/structure/B2419205.png)
1-phenyl-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-phenyl-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (PPPA) is a chemical compound that has been widely studied in the field of medicinal chemistry. It belongs to the class of pyrrolopyrazines, which are known for their diverse biological activities. PPPA has been found to exhibit potent antitumor properties and has therefore been the focus of much research in recent years.
Scientific Research Applications
Chemical Synthesis and Characterization
- Reactions and Synthesis of Pyrazole and Pyridazine Derivatives : Studies have explored the reactions of pyrrole-2,3-diones with various agents to yield pyrazole-3-carboxamide derivatives, showcasing the chemical versatility and potential for generating bioactive molecules (Sarıpınar et al., 2007).
- Development of Antimicrobial Agents : Research into the synthesis of 4-acyl-pyrazole-3-carboxylic acids and their derivatives has shown significant antibacterial activity, highlighting the potential for developing new antimicrobial agents from pyrazole-based compounds (Cetin & Bildirici, 2016).
- Synthesis of Pyrazolo[1,5-a]pyrimidine Derivatives : Investigations into the synthesis and characterization of new pyrazolo[1,5-a]pyrimidine derivatives offer insights into the creation of compounds with potential cytotoxic activities, suggesting applications in cancer research (Hassan et al., 2014).
Pharmacological Applications
- Cannabinoid Receptor Affinity Studies : Research on substituted 1-aryl-5-(1H-pyrrol-1-yl)-1H-pyrazole-3-carboxamides has examined their affinity for cannabinoid receptors, contributing to the understanding of receptor ligand interactions and the potential development of therapeutics (Silvestri et al., 2008).
- Anxiolytic Effect Studies : The development and study of a tablet dosage form containing novel pyrrolo[1,2-a]pyrazine ligands have demonstrated significant anxiolytic activity, indicating the therapeutic potential of these compounds in treating anxiety disorders (Yarkova et al., 2019).
properties
IUPAC Name |
1-phenyl-N-(2-phenylethyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O/c26-22(23-14-13-18-8-3-1-4-9-18)25-17-16-24-15-7-12-20(24)21(25)19-10-5-2-6-11-19/h1-12,15,21H,13-14,16-17H2,(H,23,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSCYKRIRMIOVLY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(C2=CC=CN21)C3=CC=CC=C3)C(=O)NCCC4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.